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Compound of Interest

Compound Name: Ledaborbactam Etzadroxil

Cat. No.: B3324390 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Ledaborbactam Etzadroxil are paramount to

ensuring laboratory safety and environmental protection. This document provides a

comprehensive guide to the proper disposal procedures for Ledaborbactam Etzadroxil,
grounded in safety data and regulatory compliance.

Hazard Identification and Safety Precautions
Ledaborbactam Etzadroxil is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[1] Adherence to safety protocols is crucial to mitigate risks.

Personal Protective Equipment (PPE): When handling Ledaborbactam Etzadroxil, the

following personal protective equipment should be utilized to prevent exposure:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used, especially where dust or

aerosol formation is possible.[1]

Engineering Controls: Work should be conducted in areas with adequate ventilation. An

accessible safety shower and eye wash station must be available.[1]
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Quantitative Data Summary
The following table summarizes key quantitative information for Ledaborbactam Etzadroxil.

Property Value Reference

Molecular Weight 391.22 g/mol [1]

CAS Number 1842399-68-1 [1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Spill and Emergency Procedures
Spill Response: In the event of a spill, collect the spillage to prevent it from entering drains or

water courses.[1] For chemical spills, it is important to have appropriate spill response

materials and to follow institutional guidelines.

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention.[1]

Skin Contact: Thoroughly rinse the affected skin with water and remove contaminated

clothing.[1]

Ingestion: If swallowed, call a poison center or physician. Rinse the mouth with water.[1] Do

not eat, drink, or smoke when using this product.[1]

Disposal Protocol
The disposal of Ledaborbactam Etzadroxil must be conducted in accordance with federal,

state, and local environmental regulations.[2] As an investigational drug, any unused or expired

material is considered pharmaceutical waste and must be managed by a licensed hazardous

waste disposal vendor.[2][3]

Step-by-Step Disposal Workflow:
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The following diagram outlines the procedural steps for the proper disposal of Ledaborbactam
Etzadroxil waste.

Ledaborbactam Etzadroxil Disposal Workflow

Experimental Protocol for Decontamination of Labware:

For non-disposable labware contaminated with Ledaborbactam Etzadroxil, a triple-rinse

procedure is recommended before it is considered clean.

Initial Rinse: Rinse the glassware with a suitable solvent (e.g., ethanol or methanol) to

dissolve any remaining compound. Collect this first rinse as hazardous waste.

Second and Third Rinses: Perform two additional rinses with the solvent. For containers that

held highly toxic materials, the first three rinses must be collected and disposed of as

hazardous waste.[4]

Final Wash: After the solvent rinses, the labware can be washed with soap and water.

Important Considerations:

Avoid Environmental Release: Under no circumstances should Ledaborbactam Etzadroxil
or its containers be disposed of in the regular trash or down the drain.[1] Its high toxicity to

aquatic life necessitates careful containment.

Regulatory Compliance: All disposal activities must comply with the Resource Conservation

and Recovery Act (RCRA) and any applicable state and local regulations for hazardous

waste.[2]

Institutional Procedures: Always follow your institution's specific guidelines for hazardous

waste management, which are typically administered by the Environmental Health and

Safety (EHS) department.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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